Cas no 909274-58-4 (1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol)
1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol
- EN300-1074643
- [1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
- 909274-58-4
- SCHEMBL4037437
-
- Inchi: 1S/C9H7BrFN3O/c10-8-2-1-6(11)3-9(8)14-4-7(5-15)12-13-14/h1-4,15H,5H2
- InChI Key: IQGFJNHNCBAENK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1N1C=C(CO)N=N1)F
Computed Properties
- Exact Mass: 270.97565g/mol
- Monoisotopic Mass: 270.97565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 50.9Ų
1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1074643-0.05g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 0.05g |
$587.0 | 2023-10-28 | |
| Enamine | EN300-1074643-0.1g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 0.1g |
$615.0 | 2023-10-28 | |
| Enamine | EN300-1074643-0.25g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 0.25g |
$642.0 | 2023-10-28 | |
| Enamine | EN300-1074643-0.5g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 0.5g |
$671.0 | 2023-10-28 | |
| Enamine | EN300-1074643-1.0g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1074643-2.5g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 2.5g |
$1370.0 | 2023-10-28 | |
| Enamine | EN300-1074643-5.0g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1074643-10.0g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1074643-1g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 1g |
$699.0 | 2023-10-28 | |
| Enamine | EN300-1074643-5g |
[1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol |
909274-58-4 | 95% | 5g |
$2028.0 | 2023-10-28 |
1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol
Introduction to 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 909274-58-4)
1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 909274-58-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique combination of a brominated and fluorinated aromatic ring with a triazole moiety makes this compound an intriguing candidate for various therapeutic applications.
The structure of 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol is characterized by a central 1,2,3-triazole ring attached to a substituted phenyl group. The presence of the bromine and fluorine atoms on the phenyl ring imparts specific electronic and steric properties that can influence the compound's reactivity and biological activity. These substituents can also affect the compound's solubility, stability, and pharmacokinetic properties, making it a valuable scaffold for the design of novel drugs.
Recent studies have highlighted the potential of 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi. The triazole moiety is known to be effective in disrupting fungal cell wall synthesis, making it a promising lead for the development of new antifungal agents.
In addition to its antifungal properties, 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action is believed to involve the disruption of key signaling pathways involved in cell proliferation and survival.
The synthetic accessibility of 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol is another factor contributing to its appeal in drug discovery. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is a widely used method for synthesizing triazole compounds. This "click" chemistry approach allows for the efficient and modular synthesis of this compound and its derivatives, facilitating rapid structure–activity relationship (SAR) studies.
In terms of pharmacokinetics, 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol has been shown to have favorable properties such as good oral bioavailability and low plasma protein binding. These characteristics are crucial for ensuring that the compound can effectively reach its target site in vivo. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses.
The potential applications of 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol extend beyond antifungal and anticancer therapies. Ongoing research is exploring its use in other areas such as anti-inflammatory agents and enzyme inhibitors. For example, studies have shown that this compound can inhibit the activity of certain inflammatory mediators, suggesting its potential in treating inflammatory diseases.
In conclusion, 1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 909274-58-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative treatments in various medical fields.
909274-58-4 (1-(2-bromo-5-fluorophenyl)-1H-1,2,3-triazol-4-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)